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Compound of Interest

Compound Name:
1-(3,4-Dichlorobenzyl)-3,5-

dimethyl-1H-pyrazol-4-amine

CAS No.: 514800-76-1

Cat. No.: B1297573

Get Quote

Initial Investigation and Subject Identification

A comprehensive search for a chemical compound designated by the Chemical Abstracts

Service (CAS) number 535964-00-0 has been conducted. The investigation across multiple

chemical databases and scientific literature repositories did not yield any registered chemical

substance associated with this identifier.

The search results indicate that the number "535964" is associated with a product code for a

non-chemical item, specifically "Fischer 535964 Ea M10 N Drop In Anchors"[1]. This suggests

a potential misinterpretation of a product identifier as a CAS registry number. Furthermore,

searches on chemical supplier platforms like ChemicalBook did not provide any substance

corresponding to this number[2][3]. For reference, a valid CAS number, such as that for

Formaldehyde (50-00-0), readily provides extensive information on its chemical properties and

structure[4].

Conclusion on the Existence of the Chemical Compound
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Based on the exhaustive search, it is concluded that CAS number 535964-00-0 does not

correspond to a known chemical compound. Therefore, the creation of an in-depth technical

guide on its properties, structure, and biological activity is not possible.

It is recommended to verify the CAS number for accuracy. Should a revised and valid CAS

number be provided, a comprehensive technical guide can be developed as per the original

request, detailing the compound's core characteristics, experimental protocols, and relevant

biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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